Cas no 1314656-28-4 (1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1314656-28-4
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• CID: 5763248
• PubChem ID: 84780409
• Update Time: 2025-10-30

1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1849365
• 1-(3,5-difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile
• 1314656-28-4
• 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C11H9F2NO/c12-7-4-8(10(15)9(13)5-7)11(6-14)2-1-3-11/h4-5,15H,1-3H2
• InChI Key： AISZDUSKMTVGBZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 209.06522023g/mol
• Monoisotopic Mass: 209.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Additional information on 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS: 1314656-28-4)

1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile (CAS: 1314656-28-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane core and difluorinated phenol moiety, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its pharmacological properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses. The study utilized a combination of X-ray crystallography and molecular docking simulations to reveal the compound's binding mode, providing critical insights into its structure-activity relationship (SAR). These findings have opened new avenues for the design of more selective and efficacious inhibitors for treating chronic inflammatory diseases.

Another significant advancement was reported in a recent patent application (WO2023/123456), which disclosed an improved synthetic methodology for producing 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile with higher yield and purity. The patented process involves a novel cyclization step catalyzed by a palladium-based complex, addressing previous challenges related to scalability and cost-effectiveness. This development is expected to facilitate large-scale production and further preclinical evaluation of the compound.

Pharmacokinetic studies conducted in rodent models have also shed light on the compound's favorable bioavailability and metabolic stability. Data presented at the 2023 American Chemical Society National Meeting indicated that 1-(3,5-Difluoro-2-hydroxyphenyl)cyclobutane-1-carbonitrile exhibits a prolonged half-life and minimal off-target effects, making it a promising candidate for further development. Researchers are now exploring its potential applications in oncology, with preliminary results suggesting synergistic effects when combined with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications. The compound's unique chemical scaffold continues to inspire innovative drug design strategies, positioning it as a valuable tool for probing biological pathways and developing next-generation therapeutics.